Cas no 369363-58-6 (5-(2-chlorophenyl)-1H-1,2,3-triazole)

5-(2-Chlorophenyl)-1H-1,2,3-triazole is a heterocyclic compound featuring a triazole ring substituted with a 2-chlorophenyl group at the 5-position. This structure confers versatility in synthetic applications, particularly as a building block in medicinal chemistry and materials science. The presence of the chlorophenyl moiety enhances its potential for further functionalization, enabling the synthesis of more complex derivatives. Its stability and reactivity make it suitable for click chemistry and other coupling reactions. The compound is of interest in pharmaceutical research due to its potential biological activity, often serving as a scaffold for drug discovery. High purity and well-defined synthetic pathways ensure reproducibility in research and industrial applications.
5-(2-chlorophenyl)-1H-1,2,3-triazole structure
369363-58-6 structure
Product Name:5-(2-chlorophenyl)-1H-1,2,3-triazole
CAS No:369363-58-6
MF:C8H6ClN3
MW:179.606339931488
MDL:MFCD00220463
CID:3952056
PubChem ID:9964258
Update Time:2025-05-28

5-(2-chlorophenyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole, 4-(2-chlorophenyl)-
    • 5-(2-chlorophenyl)-1H-1,2,3-triazole
    • CHEMBL1909734
    • PINMMJBKQZJEDY-UHFFFAOYSA-N
    • SCHEMBL102470
    • BDBM50355862
    • SY297441
    • EN300-8003039
    • 4-(2-chlorophenyl)-1h-1,2,3-triazole
    • Z2181967565
    • 369363-58-6
    • MDL: MFCD00220463
    • Inchi: 1S/C8H6ClN3/c9-7-4-2-1-3-6(7)8-5-10-12-11-8/h1-5H,(H,10,11,12)
    • InChI Key: PINMMJBKQZJEDY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1C=NNN=1

Computed Properties

  • Exact Mass: 179.0250249Da
  • Monoisotopic Mass: 179.0250249Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 41.6Ų

5-(2-chlorophenyl)-1H-1,2,3-triazole Pricemore >>

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